Cas no 28466-65-1 (1-(2-Phenylethyl)-1h-pyrazol-4-amine)

1-(2-Phenylethyl)-1h-pyrazol-4-amine structure
28466-65-1 structure
Product Name:1-(2-Phenylethyl)-1h-pyrazol-4-amine
CAS No:28466-65-1
MF:C11H13N3
MW:187.241021871567
MDL:MFCD09965618
CID:2152743
PubChem ID:206696
Update Time:2023-08-05

1-(2-Phenylethyl)-1h-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 4-amino-1-phenethyl-1H-pyrazole
    • 1-(2-phenylethyl)-1h-pyrazol-4-amine
    • 1H-Pyrazol-4-amine, 1-(2-phenylethyl)-
    • DPFFGAWRMASQOT-UHFFFAOYSA-N
    • 1-Phenethyl-1H-pyrazol-4-ylamine
    • 1-(2-Phenylethyl)-1h-pyrazol-4-amine
    • MDL: MFCD09965618
    • Inchi: 1S/C11H13N3/c12-11-8-13-14(9-11)7-6-10-4-2-1-3-5-10/h1-5,8-9H,6-7,12H2
    • InChI Key: DPFFGAWRMASQOT-UHFFFAOYSA-N
    • SMILES: N1(C=C(C=N1)N)CCC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 166
  • Topological Polar Surface Area: 43.8

Experimental Properties

  • Color/Form: No date available
  • Density: 1.1±0.1 g/cm3
  • Melting Point: No date available
  • Boiling Point: 373.4±25.0 °C at 760 mmHg
  • Flash Point: 179.6±23.2 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(2-Phenylethyl)-1h-pyrazol-4-amine Security Information

1-(2-Phenylethyl)-1h-pyrazol-4-amine Pricemore >>

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